Cas no 1503480-31-6 (4-(thiolan-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(thiolan-3-yl)oxane-4-carboxylic acid
• CAS No: 1503480-31-6
• MF: C₁₀H₁₆O₃S
• MW: 216.297242164612
• CID: 6229857
• PubChem ID: 165705300
• Update Time: 2025-06-08

4-(thiolan-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(thiolan-3-yl)oxane-4-carboxylic acid
• 1503480-31-6
• EN300-1742745

• Inchi： 1S/C10H16O3S/c11-9(12)10(2-4-13-5-3-10)8-1-6-14-7-8/h8H,1-7H2,(H,11,12)
• InChI Key： VLTMPWACXFTMHK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 216.08201554g/mol
• Monoisotopic Mass: 216.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(thiolan-3-yl)oxane-4-carboxylic acid

4-(Thiolan-3-yl)Oxane-4-carboxylic Acid: A Promising Compound in Chemical and Biological Research

4-(Thiolan-3-yl)oxane-4-carboxylic acid (CAS No. 1503480-31-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and biological research. This compound features a thiolane ring fused to an oxane ring, with a carboxylic acid group attached to the oxane ring. The combination of these structural elements endows the molecule with a range of interesting properties and functionalities.

The thiolane ring, also known as a tetrahydrothiophene ring, is a five-membered cyclic structure containing a sulfur atom. This ring is known for its stability and ability to form strong hydrogen bonds, which can be crucial for molecular recognition and binding processes. The oxane ring, on the other hand, is a six-membered cyclic ether, which provides additional structural rigidity and conformational flexibility. The presence of the carboxylic acid group adds polarity and reactivity to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(thiolan-3-yl)oxane-4-carboxylic acid in drug discovery and development. One notable application is in the design of prodrugs, where the compound can be used as a bioactivatable linker or carrier. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The carboxylic acid group in 4-(thiolan-3-yl)oxane-4-carboxylic acid can be esterified or amide-linked to other molecules, providing a platform for controlled release and targeted delivery of therapeutic agents.

In addition to its role in prodrug design, 4-(thiolan-3-yl)oxane-4-carboxylic acid has shown promise in the development of novel materials with enhanced properties. For example, researchers have explored its use in the synthesis of polymers with improved mechanical strength and thermal stability. The combination of the thiolane and oxane rings provides a robust backbone that can withstand harsh conditions, making it suitable for applications in coatings, adhesives, and other industrial materials.

The biological activity of 4-(thiolan-3-yl)oxane-4-carboxylic acid has also been investigated. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The thiolane ring can participate in redox reactions, scavenging free radicals and protecting cells from oxidative stress. Furthermore, the carboxylic acid group can interact with biomolecules such as proteins and enzymes, modulating their activity and function.

One recent study published in the Journal of Medicinal Chemistry reported that 4-(thiolan-3-yl)oxane-4-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be developed into a therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In another study published in Biomaterials Science, researchers explored the use of 4-(thiolan-3-yl)oxane-4-carboxylic acid in the fabrication of biocompatible hydrogels for tissue engineering applications. The hydrogels exhibited excellent mechanical properties and biodegradability, making them suitable for use as scaffolds for cell growth and tissue regeneration.

The synthetic accessibility of 4-(thiolan-3-yl)oxane-4-carboxylic acid is another factor contributing to its growing popularity in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-thiophenecarboxaldehyde with 1-bromobutane followed by cyclization to form the thiolane ring. Subsequent oxidation steps can then introduce the oxane ring and carboxylic acid group.

Despite its promising applications, further research is needed to fully understand the potential benefits and limitations of 4-(thiolan-3-yl)oxane-4-carboxylic acid. Ongoing studies are focused on optimizing its chemical properties, enhancing its biological activity, and exploring new applications in various fields.

In conclusion, 4-(thiolan-3-yl)oxane-4-carboxylic acid (CAS No. 1503480-31-6) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and biological research. Its unique structural features make it an attractive candidate for developing novel drugs, materials, and therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific innovation.